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Compound of Interest

Compound Name: 3-Methylbenzo[d]isoxazole

Cat. No.: B015219 Get Quote

For immediate release:

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
Methylbenzo[d]isoxazole in common organic solvents. Designed for researchers, scientists,

and professionals in drug development, this document compiles available solubility data,

details established experimental protocols for solubility determination, and presents a logical

workflow for these procedures.

Introduction to 3-Methylbenzo[d]isoxazole
3-Methylbenzo[d]isoxazole, also known as 3-methyl-1,2-benzisoxazole, is a heterocyclic

organic compound with the chemical formula C₈H₇NO.[1] It is recognized as a liquid at room

temperature.[2] Understanding its solubility is crucial for a variety of applications, including

reaction chemistry, purification, and formulation development in the pharmaceutical and

chemical industries. The parent compound, isoxazole, is known to be soluble in organic

solvents.[3]

Qualitative Solubility Summary
While specific quantitative solubility data for 3-Methylbenzo[d]isoxazole is not readily

available in public literature, qualitative descriptions have been noted. The following table

summarizes the available information for 3-Methylbenzo[d]isoxazole and a related derivative.
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Solvent 3-Methylbenzo[d]isoxazole
3-
Methylbenzo[d]isoxazole-
6-carbaldehyde

Ethanol Soluble (implied) Soluble[4]

Dichloromethane Soluble (implied) Soluble[4]

Carbon Tetrachloride Soluble Not specified

Note: The solubility of the parent compound is often indicative of the potential solubility of its

derivatives.

Experimental Protocols for Solubility Determination
To ascertain the precise solubility of 3-Methylbenzo[d]isoxazole in various organic solvents,

standardized experimental protocols are recommended. These methods can be broadly

categorized into qualitative and quantitative assessments.

Qualitative Solubility Assessment
This method provides a rapid determination of whether a compound is soluble, partially soluble,

or insoluble in a given solvent.

Objective: To visually assess the solubility of 3-Methylbenzo[d]isoxazole at a defined

concentration.

Materials:

3-Methylbenzo[d]isoxazole

A selection of common organic solvents (e.g., ethanol, methanol, acetone, dichloromethane,

chloroform, ethyl acetate, toluene, hexane)

Small test tubes or vials

Vortex mixer

Spatula
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Procedure:

Add approximately 10 mg of 3-Methylbenzo[d]isoxazole to a clean, dry test tube.

Add 1 mL of the selected organic solvent to the test tube.

Vortex the mixture vigorously for 30-60 seconds.

Visually inspect the solution.

Soluble: The solid completely dissolves, and the solution is clear.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve.

Record the observations. For a more thorough assessment, the process can be repeated

with gentle heating.

Quantitative Solubility Determination (Shake-Flask
Method)
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound in a specific solvent at a given temperature.

Objective: To determine the saturation concentration of 3-Methylbenzo[d]isoxazole in a

chosen solvent.

Materials:

3-Methylbenzo[d]isoxazole

High-purity organic solvent

Scintillation vials or flasks with secure caps

Orbital shaker or incubator with temperature control
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Analytical balance

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for

analysis

Procedure:

Prepare a saturated solution by adding an excess amount of 3-Methylbenzo[d]isoxazole to

a known volume of the solvent in a flask. The excess solid should be clearly visible.

Seal the flask and place it in an orbital shaker set to a constant temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached.

Allow the suspension to settle for a period.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it

through a syringe filter to remove any undissolved solid.

Accurately dilute the filtered solution with the same solvent to a concentration within the

linear range of the analytical method.

Analyze the diluted sample using a validated HPLC or GC method to determine the

concentration of 3-Methylbenzo[d]isoxazole.

Calculate the original solubility by taking the dilution factor into account. The result is typically

expressed in mg/mL or mol/L.

Experimental Workflow and Logic
The following diagram illustrates a typical workflow for determining the solubility of an organic

compound like 3-Methylbenzo[d]isoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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